1-Benzyl-3,5-dimethylpiperidin-4-ol
Cat. No. B1647084
M. Wt: 219.32 g/mol
InChI Key: UDYDEKZXNWJGHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06608078B2
Procedure details
A mixture of 1-benzyl-3,5-dimethyl-4-hydroxypiperidine (1.0 g, 4.56 mmole) and 20% palladium hydroxide (0.3 g) in methanol (20 ml) was stirred at room temperature in hydrogen atmosphere (1 atm.) for 4 hr. Catalyst was filtered off, washed with methanol, filtrate was concentrated to dryness to give 3,5-dimethyl-4-hydroxypiperidine. Yield 0.5 g (90%), C7H15NO, m/z 130 (M+1), PMR (CDCl3): 0.9 (6H, m, 2×CH3), 1.44 (1H, m, H3), 1.7 (1H, m, H5), 2.3 (1H, m, H6), 2.46-2.84 (2H, m, H2 & H6), 2.98 (1H, m, H2), 3.3-3.7 (1H, m, H4).
Identifiers
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REACTION_CXSMILES
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C([N:8]1[CH2:13][CH:12]([CH3:14])[CH:11]([OH:15])[CH:10]([CH3:16])[CH2:9]1)C1C=CC=CC=1>CO.[H][H].[OH-].[Pd+2].[OH-]>[CH3:16][CH:10]1[CH:11]([OH:15])[CH:12]([CH3:14])[CH2:13][NH:8][CH2:9]1 |f:3.4.5|
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Inputs
Step One
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1CC(C(C(C1)C)O)C
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0.3 g
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Type
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catalyst
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Smiles
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[OH-].[Pd+2].[OH-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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Catalyst was filtered off
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WASH
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Type
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WASH
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Details
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washed with methanol, filtrate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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was concentrated to dryness
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1CNCC(C1O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
